N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[(4-fluorophenyl)methyl]oxamide

• IUPAC Name: N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[(4-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C18H21FN4O2S/c1-18(2,3)23-15(13-9-26-10-14(13)22-23)21-17(25)16(24)20-8-11-4-6-12(19)7-5-11/h4-7H,8-10H2,1-3H3,(H,20,24)(H,21,25)
• InChI Key: RSBIYSCVSZDGOG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C2CSCC2=N1)NC(=O)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H21FN4O2S
• Molecular Weight: 376.5 g/mol
• CAS No.: 899756-41-3

Description

N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[(4-fluorophenyl)methyl]oxamide is a useful research compound. Its molecular formula is C18H21FN4O2S and its molecular weight is 376.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

One study focused on the synthesis of fluorinated pyrazole-4-carboxylic acids, which are structurally related to the compound of interest. The synthesis involved the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, followed by reaction with alkyl hydrazines. This process produced isomeric pyrazoles that were separated to obtain the target fluorinated pyrazole-4-carboxylic acids on a multigram scale, highlighting a method for synthesizing complex pyrazole derivatives that could be applicable to the synthesis of N'-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-N-[(4-fluorophenyl)methyl]oxamide (Iminov et al., 2015).

Biological Applications

Another relevant study involves the design, synthesis, and biological activity evaluation of new pyrazole amide derivatives. These compounds were synthesized based on the structural similarities with known active compounds and were found to exhibit promising insecticidal activity, specifically against Helicoverpa armigera. This suggests potential applications in developing insecticidal agents and highlights the importance of pyrazole amide derivatives in agricultural and pest management research (Deng et al., 2016).

Materials Science and Engineering

Research into the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol explores the development of new polyamide materials with potential applications in high-performance polymers. The study focuses on the synthesis of dicarboxylic acids and diamines through aromatic nucleophilic substitution reactions, leading to the creation of polyamides with significant thermal stability and solubility in polar solvents. Such research could inform the development of advanced materials using this compound for various industrial applications (Hsiao et al., 2000).

Mechanism of Action

Target of Action

Similar compounds have been found to target mitogen-activated protein kinase 14 . This protein plays a crucial role in cellular processes such as proliferation, differentiation, and stress response .

Mode of Action

It’s known that compounds with similar structures interact with their targets through various mechanisms, including hydrogen bonding and π-stacking interactions .

Biochemical Pathways

Similar compounds have been found to influence a variety of pathways, including those involved in inflammation and cellular stress responses .

Pharmacokinetics

Similar compounds have been found to have various pharmacokinetic properties, including absorption and distribution .

Result of Action

Similar compounds have been found to have anti-inflammatory effects, inhibiting no and pge2 production and cytokines production (tnf-α, il-6, il-1β) in lps-induced raw2647 macrophage at 10μM concentration .

Action Environment

It’s known that factors such as temperature, ph, and the presence of other molecules can influence the action of similar compounds .